Cas no 1038260-08-0 (2-(1-cyclopropylethyl)aminobutan-1-ol)

• Product Name: 2-(1-cyclopropylethyl)aminobutan-1-ol
• CAS No: 1038260-08-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5205427
• PubChem ID: 43207112
• Update Time: 2026-03-06

2-(1-cyclopropylethyl)aminobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[(1-cyclopropylethyl)amino]-
• 2-(1-cyclopropylethyl)aminobutan-1-ol

• Inchi： 1S/C9H19NO/c1-3-9(6-11)10-7(2)8-4-5-8/h7-11H,3-6H2,1-2H3
• InChI Key： QZWVVXIGMJRNPZ-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1CC1)C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(1-cyclopropylethyl)aminobutan-1-ol

Introduction to 2-(1-cyclopropylethyl)aminobutan-1-ol (CAS No. 1038260-08-0)

2-(1-cyclopropylethyl)aminobutan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 1038260-08-0, this molecule represents a unique structural motif that combines a cyclopropyl group with an amine and alcohol functionalities, making it a versatile intermediate in the development of bioactive molecules. The compound's architecture suggests potential applications in drug discovery, particularly in the design of novel therapeutic agents targeting various biological pathways.

The presence of the cyclopropylethyl side chain is particularly noteworthy, as cyclopropane derivatives are known for their high reactivity and ability to modulate biological interactions. This feature has been exploited in medicinal chemistry to enhance binding affinity and selectivity in drug candidates. The compound's backbone, featuring a four-carbon chain terminated by an alcohol group, provides a flexible scaffold that can be further modified to introduce additional pharmacophores. Such structural versatility is highly valued in modern drug design, where tailored molecular properties are critical for achieving desired pharmacological outcomes.

In recent years, there has been growing interest in exploring the potential of amine-alcohol hybrid compounds in pharmaceutical applications. These molecules often exhibit dual functionality, allowing them to interact with multiple targets or participate in sequential chemical reactions. The 2-(1-cyclopropylethyl)aminobutan-1-ol structure exemplifies this class of compounds, where the amine moiety can engage in hydrogen bonding or coordinate with metal ions, while the alcohol group serves as a site for further derivatization via oxidation, esterification, or etherification.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies indicate that the cyclopropylethyl substituent can influence the conformational flexibility of the molecule, potentially affecting its solubility and metabolic stability. These insights are crucial for optimizing lead compounds during the drug development process, ensuring that promising candidates exhibit favorable pharmacokinetic profiles.

The synthesis of 2-(1-cyclopropylethyl)aminobutan-1-ol presents an interesting challenge due to the need to introduce both cyclopropyl and amine functionalities in a controlled manner. Traditional synthetic routes may involve multi-step sequences involving Grignard reactions, nucleophilic substitutions, or transition-metal-catalyzed cross-coupling reactions. The choice of methodology depends on factors such as yield optimization, scalability, and environmental considerations. Recent publications highlight the use of catalytic systems based on palladium or nickel complexes to facilitate key transformations while minimizing byproduct formation.

One notable application of this compound lies in its potential use as a building block for more complex pharmacophores. For instance, derivatives of 2-(1-cyclopropylethyl)aminobutan-1-ol have been investigated as precursors for kinase inhibitors or receptor modulators. The cyclopropyl group can serve as a rigid scaffold to mimic natural binding pockets, while the amine and alcohol functionalities provide handles for further functionalization. Such strategies are particularly relevant in targeting diseases where precise molecular interactions are critical.

The compound's solubility profile is another important consideration in pharmaceutical applications. While polar functional groups like the amine and alcohol enhance water solubility, the bulkiness of the cyclopropylethyl group may counteract this effect. Researchers often employ solubility-enhancing techniques such as salt formation or prodrug design to improve bioavailability. Advances in crystal engineering have also provided insights into optimizing molecular packing within solid forms, which can influence dissolution rates and stability.

Evaluation of 2-(1-cyclopropylethyl)aminobutan-1-ol has been extended to its biological activity through both in vitro and ex vivo studies. Initial assays suggest that derivatives of this compound may exhibit interactions with enzymes or receptors involved in inflammatory pathways or neurodegenerative diseases. However, comprehensive characterization requires rigorous testing across multiple models to validate potential therapeutic benefits. Collaborative efforts between synthetic chemists and biologists are essential for translating promising chemical entities into viable drug candidates.

The role of computational tools cannot be overstated in modern drug discovery workflows. Molecular dynamics simulations have been employed to explore how 2-(1-cyclopropylethyl)aminobutan-1-ol interacts with biological targets at an atomic level. These studies provide critical information about binding modes, energetics, and conformational changes that guide experimental design. Additionally, machine learning algorithms have been trained on large datasets to predict properties such as ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles before experimental validation.

The future prospects for 2-(1-cyclopropylethyl)aminobutan-1-ol hinge on continued innovation in synthetic methodologies and interdisciplinary research approaches. As computational power grows and high-throughput screening technologies mature, new opportunities will emerge for exploring its potential applications. Furthermore, green chemistry principles are increasingly being integrated into synthetic routes to reduce environmental impact while maintaining efficiency.

In conclusion,2-(1-cyclopropylethyl)aminobutan-1-ol (CAS No. 1038260-08-0) represents a fascinating molecule with broad utility across pharmaceutical research and chemical synthesis. Its unique structural features offer opportunities for designing novel therapeutics targeting diverse diseases while adhering to stringent chemical and biological standards.